Cas no 36132-95-3 ([2-(hydroxymethyl)-4-methoxy-phenyl]methanol)

[2-(hydroxymethyl)-4-methoxy-phenyl]methanol Properties

Names and Identifiers

• 4-Methoxy-1,2-benzenedimethanol
• (4-methoxy-1,2-phenylene)dimethanol
• [2-(hydroxymethyl)-4-methoxyphenyl]methanol
• (2-Hydroxymethyl-4-methoxyphenyl)methanol
• [2-(hydroxymethyl)-4-methoxy-phenyl]methanol
• (2-Hydroxymethyl-4-methoxy-phenyl)-methanol
• [2-(HYDROXYMETHYL)-5-METHOXYPHENYL]METHANOL
• 1,2-Benzenedimethanol, 4-methoxy-
• 36132-95-3
• 4-Methoxybenzene-1,2-dimethanol
• AS-31444
• CS-0199639
• AKOS015890717
• DTXSID90503171
• SCHEMBL2061056
• MFCD15147230
• (4-methoxybenzene-1,2-diyl)dimethanol
• +Expand

• MDL： MFCD15147230
• InChIKey： MGCMGVSCUAVGLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O3/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,10-11H,5-6H2,1H3
• SMILES： COC1=CC=C(CO)C(=C1)CO

Computed Properties

• Exact Mass: 168.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.078644241g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.67980
• PSA: 49.69
• Refractive Index: 1.563
• Melting Point: 71 ºC
• Solubility: Dissolution (39 g/l) (25 º C),
• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),